Cas no 86334-56-7 (3-O-Octadecyl-1-O-tritylglycerol)

• Product Name: 3-O-Octadecyl-1-O-tritylglycerol
• CAS No: 86334-56-7
• MF: C₄₀H₅₈O₃
• MW: 586.886732578278
• CID: 662002
• Update Time: 2025-10-28

3-O-Octadecyl-1-O-tritylglycerol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-
• 1-octadecoxy-3-trityloxypropan-2-ol
• 1-O-OCTADECYL-3-O-TRITYL-RAC-GLYCEROL
• 1-O-octadecyl-3-O-tritylglycerol
• 1-trityl-3-octadecylglycerol
• 3-Octadecyl-1-tritylglycerol
• WPDRLJPASQLFJY-UHFFFAOYSA-N
• 3-O-octadecyl-1-O-tritylglycerol
• 1-O-octadecyl-3-O-trityl-glycerol
• 1-O-n-Octadecyl-3-O-Trityl-Glycerol
• (rac)-1-O-octadecyl-3-O-trityl-glycerol
• 1-(OCTADECYLOXY)-3-(TRIPHENYLMETHOXY)PROPAN-2-OL
• 3-O-Octadecyl-1-O-tritylglycerol

• Inchi： 1S/C40H58O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-33-42-34-39(41)35-43-40(36-27-20-17-21-28-36,37-29-22-18-23-30-37)38-31-24-19-25-32-38/h17-25,27-32,39,41H,2-16,26,33-35H2,1H3
• InChI Key： WPDRLJPASQLFJY-UHFFFAOYSA-N
• SMILES： O(CC(COCCCCCCCCCCCCCCCCCC)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 25
• Complexity: 572
• Topological Polar Surface Area: 38.7

Additional information on 3-O-Octadecyl-1-O-tritylglycerol

Recent Advances in the Study of 3-O-Octadecyl-1-O-tritylglycerol (CAS: 86334-56-7) in Chemical Biology and Pharmaceutical Research

The compound 3-O-Octadecyl-1-O-tritylglycerol (CAS: 86334-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This synthetic glycerol derivative, characterized by its octadecyl and trityl functional groups, has been investigated for its role in lipid metabolism modulation, drug delivery systems, and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its utility in enhancing membrane permeability and stabilizing lipophilic compounds, making it a promising candidate for various biomedical applications.

One of the key areas of research involving 3-O-Octadecyl-1-O-tritylglycerol is its application in drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that this compound could significantly improve the encapsulation efficiency of hydrophobic drugs within liposomal formulations. The researchers attributed this enhancement to the compound's ability to integrate into lipid bilayers, thereby increasing their stability and drug-loading capacity. These findings suggest potential applications in targeted cancer therapy, where improved drug delivery is critical for treatment efficacy.

In addition to its role in drug delivery, recent investigations have explored the compound's biological activity. A 2024 study in Bioorganic & Medicinal Chemistry reported that 3-O-Octadecyl-1-O-tritylglycerol exhibits inhibitory effects on certain enzymes involved in lipid signaling pathways. Specifically, the compound was found to modulate the activity of phospholipase A2 (PLA2), an enzyme implicated in inflammatory responses. This discovery opens new avenues for developing anti-inflammatory agents based on this chemical scaffold.

The synthetic accessibility of 3-O-Octadecyl-1-O-tritylglycerol has also been a focus of recent research. A team from the University of Tokyo published a novel synthetic route in 2023 (Tetrahedron Letters) that improves the yield and purity of the compound while reducing the number of steps required. This advancement is particularly significant for scaling up production for potential pharmaceutical applications. The new method employs a selective protection-deprotection strategy that minimizes side reactions, addressing previous challenges in the compound's synthesis.

Looking forward, researchers are investigating the potential of 3-O-Octadecyl-1-O-tritylglycerol as a building block for more complex therapeutic agents. Its unique combination of hydrophobic and protective groups makes it an attractive candidate for prodrug development and targeted molecular conjugates. Current studies are exploring its incorporation into antibody-drug conjugates (ADCs) and other targeted delivery systems, with preliminary results showing improved pharmacokinetic profiles compared to traditional linker molecules.

In conclusion, the growing body of research on 3-O-Octadecyl-1-O-tritylglycerol (CAS: 86334-56-7) underscores its versatility and potential in pharmaceutical development. From enhancing drug delivery systems to serving as a bioactive molecule itself, this compound continues to reveal new applications in chemical biology. As synthetic methods improve and our understanding of its biological interactions deepens, we can anticipate further breakthroughs in its therapeutic applications in the coming years.